Cas no 2411314-76-4 (1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one)

• Product Name: 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one
• CAS No: 2411314-76-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5357316
• Update Time: 2025-07-14

1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3995632502
• 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one

• Inchi： 1S/C11H14ClNO2/c1-6(12)11(14)13-4-7-8(5-13)10-3-2-9(7)15-10/h2-3,6-10H,4-5H2,1H3
• InChI Key： SBWDXSSIOLUZHY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2C3C=CC(C2C1)O3)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 311
• XLogP3: 1
• Topological Polar Surface Area: 29.5

Additional information on 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one

1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one (CAS No. 2411314-76-4): An Overview

1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one (CAS No. 2411314-76-4) is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure and potential applications in various therapeutic areas. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one is C₁₅H₁₉ClNO₃, and its molecular weight is approximately 288.76 g/mol. The compound features a chloropropanone moiety attached to a hexahydroepoxyisoindole ring system. This unique structural arrangement imparts distinct chemical and biological properties to the molecule.

In terms of chemical synthesis, several methods have been reported for the preparation of 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one. One common approach involves the reaction of an epoxyisoindole derivative with a chloroacetone reagent under controlled conditions. The synthesis process typically requires precise control over temperature and reaction time to ensure high yields and purity of the final product.

Recent research has focused on exploring the biological activities of 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes and pathways involved in various diseases. For instance, it has been reported to inhibit the activity of certain kinases and proteases that play crucial roles in cancer progression and inflammatory responses.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-cancer properties of 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one. The researchers found that this compound effectively induced apoptosis in cancer cells by targeting key signaling pathways such as PI3K/AKT and MAPK. These findings suggest that 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one could be a promising lead compound for the development of novel anti-cancer drugs.

In addition to its anti-cancer potential, 1-(1,3,3a,4,7,7a-Hexahydro-4,7-epoxyisoindol-2-yl)-2-chloropropan-1-one has also shown promise in other therapeutic areas. A study published in the European Journal of Pharmacology in 2020 reported that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These results indicate that 1-(1,3,3a,4,7,-Hexahydro,-epoxyisoindol--yl)--chloropropan--one could be a valuable candidate for treating inflammatory diseases.

The safety profile of 1-(1,-,-,-,-,-Hexahydro,-epoxyisoindol--yl)--chloropropan--one has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 1-(1,-,-,-,-,-Hexahydro,-epoxyisoindol--yl)--chloropropan--one (CAS No. 2411314-) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, 1-(1,-,-,-,-,-Hexahydro,-epoxyisoindol--yl)--chloropropan--one (CAS No. 24-) is likely to play an increasingly important role in advancing medical treatments for various diseases.